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Compound of Interest

Compound Name:
3-Amino-4-fluorophenylboronic

acid

Cat. No.: B1291412 Get Quote

Essential Safety and Handling Guide for 3-
Amino-4-fluorophenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Amino-4-fluorophenylboronic acid (CAS: 873566-75-7). Adherence to these procedures is

critical for ensuring laboratory safety and maintaining experimental integrity.

Immediate Safety Precautions
When handling 3-Amino-4-fluorophenylboronic acid, which is a combustible solid, it is

crucial to mitigate risks of irritation and acute toxicity.[1] This compound is harmful if swallowed,

and can cause skin and serious eye irritation, as well as potential respiratory irritation.[2][3]

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6][7]

Hygiene Measures:
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Avoid all personal contact, including the inhalation of dust or vapors.[4][8]

Wash hands thoroughly with soap and water after handling and before breaks.[6]

Do not eat, drink, or smoke in the laboratory.[2][4]

Remove any contaminated clothing immediately and wash it before reuse.[5][8]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields are mandatory. A

full-face shield is

recommended when there is a

risk of splashing.[8][9]

To protect eyes from contact,

which can cause serious

irritation.[3][9]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.

Gloves must be inspected prior

to use.[6][8]

To prevent skin contact and

potential irritation.[2][6]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[6][9]

To protect skin from accidental

splashes or spills.[6]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[6]

[9]

To prevent respiratory tract

irritation.[2][10]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.[6]

Verify that an eyewash station and safety shower are accessible.[6]
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Have all necessary equipment and reagents ready.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Keep the container of 3-Amino-4-fluorophenylboronic acid tightly closed when not in

use.[6][8]

Avoid generating dust when transferring the solid.[6][8] Use appropriate tools, such as a

spatula, for transfers.[6]

If making a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Clean the work area and decontaminate any surfaces that may have come into contact

with the chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

Properly remove and dispose of contaminated PPE.

Disposal Plan
All waste generated from the use of 3-Amino-4-fluorophenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[9]

Waste Collection: Collect all chemical waste in a designated, properly labeled, and sealed

container for hazardous waste.

Contaminated Materials: Dispose of contaminated gloves, weigh boats, and other disposable

materials in a designated hazardous waste container.[4]
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Regulatory Compliance: Disposal of chemical waste must be in accordance with all

applicable local, state, and federal regulations.[8] Do not let the chemical enter drains.[8]

Visual Workflow for Safe Handling
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Caption: Workflow for handling 3-Amino-4-fluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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